N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H19N7O2/c1-10-13(23-8-6-5-7-12(23)18-10)14(24)17-9-11-19-15(22(2)3)21-16(20-11)25-4/h5-8H,9H2,1-4H3,(H,17,24)
• InChI Key: VGSHUYSGNFWEGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NCC3=NC(=NC(=N3)OC)N(C)C
• Molecular Formula: C16H19N7O2
• Molecular Weight: 341.37 g/mol

Description

This compound is a derivative of imidazo[1,2-a]pyridine, which is a type of heterocyclic compound. It also contains a triazine ring, which is another type of heterocyclic compound. The presence of the dimethylamino group suggests that this compound might have basic properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the dimethylamino group might make it a good nucleophile, meaning it could donate a pair of electrons to form a new bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and its reactivity with other chemicals.

Scientific Research Applications

Biochemical Interactions and Potential Therapeutic Uses

Compounds with similar structures, such as heterocyclic amines and their derivatives, are extensively studied for their interactions with biological molecules and potential therapeutic applications. For example, research on heterocyclic amines like those found in cooked meats has provided insights into the metabolic pathways and potential carcinogenic effects of these compounds in humans (Ushiyama et al., 1991; Turteltaub et al., 1999). These studies have implications for understanding the risk factors associated with dietary choices and developing strategies to mitigate exposure to potential carcinogens.

Pharmacokinetics and Drug Development

The pharmacokinetics and metabolism of drugs are critical aspects of pharmaceutical research. Studies on compounds like N-methyl and S-methyl 11C-labeled 6-methylthio-2-(4'-N,N-dimethylamino)phenylimidazo[1,2-a]pyridines have explored their use in imaging beta-amyloid plaques in Alzheimer's disease, showcasing the application of such compounds in developing diagnostic tools and therapeutic agents (Cai et al., 2008).

Environmental and Occupational Health

Research on environmental and occupational exposure to chemicals, including pesticides and industrial compounds, often involves the study of metabolites and their effects on human health. For instance, studies on the exposure to pirimicarb, a pesticide, have identified specific metabolites in human urine, highlighting the importance of monitoring and evaluating the health risks associated with chemical exposure (Hardt et al., 1999).

Mechanism of Action

Target of Action

It is known that similar compounds, such as 4-dimethylaminopyridine (dmap), are widely used as nucleophilic catalysts . They are involved in a variety of reactions such as esterifications with anhydrides, the Baylis-Hillman reaction, hydrosilylations, tritylation, the Steglich rearrangement, Staudinger synthesis of β-lactams, and many more .

Mode of Action

In the second step, the alcohol adds to the acetylpyridinium, and elimination of pyridine forms an ester .

Biochemical Pathways

It is known that similar compounds, such as carboxamides, play a leading role in the synthesis of bioactive products with anticancer, antifungal, and antibacterial properties . They are also involved in the synthesis of peptides and lactams .

Pharmacokinetics

It is known that similar compounds, such as carboxamides, are a substantial part of organic and medicinal chemistry due to their utility in synthesizing peptides, lactams, and more than 25% of familiar drugs .

Result of Action

It is known that similar compounds, such as carboxamides, play a leading role in the synthesis of bioactive products with anticancer, antifungal, and antibacterial properties .

Action Environment

It is known that the protonation degree of similar compounds, such as 4-(dimethylamino)pyridine (dmap), can be significantly impacted by temperature .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a strong base due to the presence of the dimethylamino group, it might be corrosive. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential uses in various fields, such as medicine or materials science.